Cas no 57696-89-6 (3,5,5-Trimethyl-1,2-cyclohexanedione)

• Product Name: 3,5,5-Trimethyl-1,2-cyclohexanedione
• CAS No: 57696-89-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD02684972
• CID: 57177
• PubChem ID: 125307781
• Update Time: 2025-11-02

3,5,5-Trimethyl-1,2-cyclohexanedione Chemical and Physical Properties

Names and Identifiers

• 3,5,5-Trimethylcyclohexane-1,2-dione
• 3,5,5-TRIMETHYL-1,2-CYCLOHEXANEDIONE FEMA NO.3459
• 1,2-Cyclohexanedione,3,5,5-trimethyl
• 3,5,5-Trimethyl-1,2-cyclohexanedione
• 3,5,5-trimethyl-1,2-cyclohexdione
• 3,5,5-Trimethyl-cyclohexan-1,2-dion
• 3,5,5-trimethyl-cyclohexane-1,2-dione
• 4,4,6-trimethylcyclohexanedione
• Benzil-related compound,52
• Trimethyldihydrobrenzcatechin
• 1,2-Cyclohexanedione, 3,5,5-trimethyl-
• AK109604
• 3,5,5-Trimethyl-1.2-cyclohexanedione
• KSC274G5L
• BDBM22773
• FCH832066
• AM1088
• SBB056269
• RP21861
• VZ34896
• TRA0039999
• AX8082226
• V1470
• ST50408998
• 883T607
• MFCD02684972
• Q-100663
• 57696-89-6
• AC-8779
• SY076283
• AKOS006228295
• D71203
• DS-4380
• FT-0614413
• DTXSID10863466
• CHEBI:180437
• SCHEMBL4599771
• CHEMBL191800
• CS-W016270
• WEUZZYGESXCTCU-UHFFFAOYSA-N
• DB-001246

• MDL： MFCD02684972
• Inchi： 1S/C9H14O2/c1-6-4-9(2,3)5-7(10)8(6)11/h6H,4-5H2,1-3H3
• InChI Key： WEUZZYGESXCTCU-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C)(C)CC1C)=O

Computed Properties

• Exact Mass: 154.09900
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 1.4

Experimental Properties

• Melting Point: 89-92℃
• Boiling Point: 214.6°C at 760 mmHg
• Flash Point: >100°(212°F)
• PSA: 34.14000
• LogP: 1.58070
• FEMA: 3459
• Sensitiveness: It tends to polymerize and is stored in argon

3,5,5-Trimethyl-1,2-cyclohexanedione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 36/38
• Safety Instruction： 36-26
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3,5,5-Trimethyl-1,2-cyclohexanedione

3,5,5-Trimethyl-1,2-cyclohexanedione (CAS No. 57696-89-6): Properties, Applications, and Industry Insights

3,5,5-Trimethyl-1,2-cyclohexanedione (CAS No. 57696-89-6) is a specialized organic compound with a unique cyclic diketone structure. This compound, often referred to as TMCHD in industrial contexts, has garnered significant attention in recent years due to its versatile applications in flavors, fragrances, and pharmaceutical intermediates. The growing demand for sustainable aroma chemicals and high-purity synthetic intermediates has positioned this molecule as a subject of research and commercial interest.

The molecular structure of 3,5,5-trimethyl-1,2-cyclohexanedione features a six-membered ring with two ketone groups at positions 1 and 2, along with three methyl substituents. This configuration contributes to its distinctive chemical reactivity, making it valuable for various synthetic transformations. Recent studies highlight its potential as a building block for flavor enhancers and functional fragrances, particularly in the development of woody and amber scent profiles that dominate current consumer preferences.

In the pharmaceutical sector, 57696-89-6 serves as a precursor for several bioactive molecules. Its structural features enable the synthesis of compounds with potential therapeutic applications, aligning with the industry's focus on novel drug discovery. The compound's stability under various conditions makes it particularly useful in multi-step synthetic routes, a quality highly valued in modern medicinal chemistry.

The global market for 3,5,5-trimethyl cyclohexanedione has shown steady growth, driven by increasing demand from the flavor and fragrance industry. Market analysts note a particular surge in Asia-Pacific regions, where rising disposable incomes have fueled consumption of premium personal care products. Manufacturers are responding with improved production methods that emphasize green chemistry principles and reduced environmental impact - key concerns for today's environmentally conscious consumers.

Quality specifications for TMCHD 57696-89-6 typically require high purity levels (>98%), with strict control over residual solvents and byproducts. Advanced analytical techniques including GC-MS and HPLC are employed to ensure product consistency. These quality standards are particularly important for applications in food-grade products, where regulatory compliance is strictly enforced.

Recent innovations in the production of 3,5,5-trimethyl-1,2-dione have focused on catalytic methods that improve yield and selectivity. Researchers have reported success with heterogeneous catalysts that offer better atom economy and easier separation - addressing two major pain points in industrial-scale synthesis. These advancements contribute to the compound's growing accessibility and commercial viability.

Storage and handling recommendations for 57696-89-6 cyclohexanedione derivative emphasize protection from moisture and extreme temperatures. While the compound demonstrates good stability under normal conditions, proper storage in airtight containers maintains its quality over extended periods. These considerations are particularly relevant for international shipments and long-term inventory management.

The scientific literature contains numerous references to 3,5,5-trimethyl-1,2-cyclohexanedione applications in asymmetric synthesis. Its prochiral nature makes it valuable for creating optically active compounds, a crucial requirement in modern pharmaceutical development. This aspect has become increasingly important as regulatory agencies place greater emphasis on enantiomeric purity of drug substances.

Environmental fate studies of TMCHD chemical indicate favorable biodegradation profiles under aerobic conditions. This environmental compatibility aligns with growing industry trends toward sustainable chemicals and green manufacturing processes. Such characteristics enhance the compound's appeal to formulators seeking eco-friendly ingredients without compromising performance.

Looking forward, the market potential for 3,5,5-trimethyl-1,2-cyclohexanedione (CAS 57696-89-6) appears robust. Emerging applications in functional materials and specialty coatings present new opportunities for this versatile intermediate. Industry observers predict sustained growth, particularly as research continues to uncover novel uses for this structurally interesting molecule.